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Compound of Interest

Compound Name: Chrysomycin A

CAS No.: 82196-88-1

Cat. No.: B016320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the scalable

synthesis of Chrysomycin A, a promising natural product with potent anti-tuberculosis and

anti-cancer activities. The information presented herein is intended to facilitate preclinical

studies by providing a reproducible, gram-scale synthetic route and insights into its mechanism

of action.

Application Notes
Chrysomycin A is a C-aryl glycoside natural product that has garnered significant interest due

to its potent biological activities. Initially discovered as an antitumor antibiotic, recent studies

have highlighted its efficacy against multi-drug-resistant tuberculosis (MDR-TB) and

glioblastoma.[1][2] However, its low natural abundance from fermentation has historically

hampered extensive preclinical investigation. The development of a scalable synthetic route is

therefore a critical step towards realizing its therapeutic potential.
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Key Features of the Scalable Synthesis:

10-Step Linear Sequence: The synthesis is highly efficient, proceeding in a 10-step longest

linear sequence from commercially available starting materials.[1]

Gram-Scale Production: The methodology has been successfully scaled to produce over 10

grams of a key advanced intermediate, demonstrating its suitability for supplying material for

preclinical trials.[1]

Convergent Strategy: The synthesis employs a convergent approach, featuring sequential C-

H functionalization and a late-stage C-glycosylation, which contributes to its efficiency and

adaptability for analog synthesis.[1]

Preclinical Perspectives:

While detailed preclinical pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and

Excretion) and comprehensive toxicology data for Chrysomycin A are not extensively

available in the public domain, existing in vivo studies provide preliminary safety and efficacy

insights. In murine xenograft models of glioblastoma, intraperitoneal administration of

Chrysomycin A at doses of 3 and 10 mg/kg resulted in significant tumor regression without

causing noticeable weight loss or aberrant behavior in the animals. This suggests a favorable

therapeutic window in this model. Further dedicated ADME and toxicology studies are

warranted to fully characterize its preclinical profile.

Mechanism of Action:

Chrysomycin A exhibits a multi-faceted mechanism of action. In the context of its anti-

glioblastoma activity, it has been shown to inhibit the Akt/GSK-3β/β-catenin signaling pathway.

[3] This pathway is crucial for cell proliferation, migration, and invasion in cancer. In its role as

an anti-tuberculosis agent, Chrysomycin A has been found to inhibit the essential enzyme

DNA topoisomerase I in Mycobacterium tuberculosis.[4] This dual activity against distinct and

critical cellular targets in different diseases underscores its potential as a versatile therapeutic

agent.

Data Presentation
Table 1: In Vitro Anti-Tuberculosis Activity of Chrysomycin A
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Strain MIC (μg/mL)

Multi-Drug-Resistant M. tuberculosis 0.4

M. tuberculosis H37Rv 3.125

Data sourced from Wu et al., ACS Central Science, 2020 and Muralikrishnan et al., RSC

Advances, 2017.

Table 2: In Vivo Efficacy of Chrysomycin A in a Glioblastoma Xenograft Model

Treatment Group Dose (mg/kg, i.p.)
Tumor Volume
Reduction

General
Observations

Vehicle Control - -
Normal tumor

progression

Chrysomycin A 3 Significant

No significant weight

loss or aberrant

behavior

Chrysomycin A 10 Significant

No significant weight

loss or aberrant

behavior

Data interpretation from studies on human U87-MG cells xenografted into mice.

Experimental Protocols
The following protocols are based on the scalable synthesis of Chrysomycin A reported by Lei

and coworkers. Researchers should consult the original publication and its supplementary

information for complete experimental details and characterization data.

Key Intermediate Synthesis: Aglycone (Compound 21)

This multi-step synthesis provides the core aglycone structure required for the final

glycosylation step.
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Step 1-3: Synthesis of the naphthalenediol precursor from commercially available 1,8-

naphthalenediol.

Step 4: C-H Borylation: Intermolecular C-H borylation to install a key functional group.

Step 5-7: Carboxylation and subsequent functional group manipulations.

Step 8: C-H Oxygenation: Carboxyl-group-directed intramolecular C-H oxygenation to form

the lactone ring.

Step 9-10: Further modifications to yield the advanced aglycone intermediate (Compound

21).

Final Step: Late-Stage C-Glycosylation and Deprotection

Glycosylation: To a solution of the aglycone (Compound 21) and the glycosyl donor (virenose

tetraacetate) in an appropriate solvent (e.g., DCE) at room temperature, a Lewis acid (e.g.,

SnCl₄) and molecular sieves are added. The reaction is stirred until completion, monitored by

TLC.

Purification: The reaction mixture is quenched and extracted. The crude product is purified

by flash column chromatography.

Deprotection: The resulting protected Chrysomycin A is dissolved in a suitable solvent

system (e.g., MeOH) and treated with an acid (e.g., 1.5 M H₂SO₄) at elevated temperature

(e.g., 70 °C) to remove the protecting groups.

Final Purification: After neutralization and extraction, the final product, Chrysomycin A, is

purified by chromatography to yield the desired compound.

Visualizations
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Caption: Scalable synthetic workflow for Chrysomycin A.
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Caption: Chrysomycin A's inhibition of the Akt/GSK-3β/β-catenin pathway.
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Caption: Inhibition of M. tuberculosis Topoisomerase I by Chrysomycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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